Cas no 1780780-71-3 (3-(piperidin-3-yloxy)-1H-indazole)

• Product Name: 3-(piperidin-3-yloxy)-1H-indazole
• CAS No: 1780780-71-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6204941
• PubChem ID: 84682862
• Update Time: 2025-06-30

3-(piperidin-3-yloxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-3-yloxy)-1H-indazole
• 1780780-71-3
• EN300-1846560

• Inchi： 1S/C12H15N3O/c1-2-6-11-10(5-1)12(15-14-11)16-9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2,(H,14,15)
• InChI Key： DAFSPRURCQAGBE-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2NN=1)C1CNCCC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.9Ų

Additional information on 3-(piperidin-3-yloxy)-1H-indazole

3-(Piperidin-3-yloxy)-1H-Indazole: A Comprehensive Overview of CAS No. 1780780-71-3

3-(Piperidin-3-yloxy)-1H-indazole, identified by the Chemical Abstracts Service (CAS) number 1780780-71-3, is a promising compound in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The chemical structure of 3-(piperidin-3-yloxy)-1H-indazole is composed of an indazole core linked to a piperidine ring via an ether bond. The indazole moiety, a heterocyclic compound with a five-membered ring fused to a benzene ring, is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The piperidine ring, on the other hand, is a common structural element in many bioactive compounds and pharmaceuticals, contributing to the overall pharmacological profile of the molecule.

Recent studies have highlighted the potential of 3-(piperidin-3-yloxy)-1H-indazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(piperidin-3-yloxy)-1H-indazole could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(piperidin-3-yloxy)-1H-indazole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These results indicate that 3-(piperidin-3-yloxy)-1H-indazole may have broad-spectrum anticancer activity and could be further developed for clinical use.

The neuroprotective effects of 3-(piperidin-3-yloxy)-1H-indazole have also been explored in recent studies. Research conducted at the University of California has shown that this compound can protect neurons from oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated by the compound's ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

Beyond its therapeutic applications, the synthesis and chemical properties of 3-(piperidin-3-yloxy)-1H-indazole have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the coupling of 3-hydroxyindazole with piperidine derivatives using transition metal catalysts such as palladium or copper. These synthetic methods not only ensure high yields but also allow for easy modification of the molecule to create analogs with enhanced biological activities.

The pharmacokinetic properties of 3-(piperidin-3-yloxy)-1H-indazole have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. Additionally, it has low toxicity and does not show significant adverse effects at therapeutic doses, making it a promising candidate for further clinical development.

In conclusion, CAS No. 1780780-71-3, or 3-(piperidin-3-yloxy)-1H-indazole, is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in treating inflammatory diseases, cancer, and neurodegenerative disorders.